Cas no 1111103-62-8 (2-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoic acid)

• Product Name: 2-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoic acid
• CAS No: 1111103-62-8
• MF: C₁₁H₇FN₂O₃
• MW: 234.183285951614
• MDL: MFCD11876767
• CID: 2606610
• PubChem ID: 53222368
• Update Time: 2025-04-21

2-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoic acid
• 2-Fluoro-4-(2-hydroxypyrimidin-5-yl)benzoicacid
• 2-Fluoro-4-(2-oxo-1,2-dihydropyrimidin-5-yl)benzoic acid
• MFCD11876767
• DTXSID00686843
• 2-Fluoro-4-(2-hydroxypyrimidin-5-yl)benzoic acid
• 5-(4-Carboxy-3-fluorophenyl)-2-hydroxypyrimidine, 95%
• 1111103-62-8
• 5-(4-CARBOXY-3-FLUOROPHENYL)-2-HYDROXYPYRIMIDINE

• MDL： MFCD11876767
• Inchi： 1S/C11H7FN2O3/c12-9-3-6(1-2-8(9)10(15)16)7-4-13-11(17)14-5-7/h1-5H,(H,15,16)(H,13,14,17)
• InChI Key： MULIQCQGCHEFIY-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=NC(NC=1)=O

Computed Properties

• Exact Mass: 234.04407025Da
• Monoisotopic Mass: 234.04407025Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines